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Compound of Interest

Compound Name: 6-(Bromomethyl)spiro[2.5]octane

CAS No.: 1621225-50-0

Cat. No.: B1446946

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure elucidation of

6-(bromomethyl)spiro[2.5]octane. Due to the limited availability of direct experimental data in

public databases, this guide focuses on the predicted spectroscopic characteristics and

established analytical methodologies that are fundamental to confirming its molecular structure.

This document serves as a practical resource for researchers engaged in the synthesis,

characterization, and application of novel spirocyclic compounds.

Molecular Structure and Properties
6-(bromomethyl)spiro[2.5]octane is a halogenated spirocyclic hydrocarbon. Its structure

consists of a cyclopropane ring fused at a single carbon atom (the spiro center) to a

cyclohexane ring, with a bromomethyl substituent at the 6-position of the cyclohexane ring.

Table 1: Predicted Molecular Properties of 6-(bromomethyl)spiro[2.5]octane
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Property Value

Molecular Formula C₉H₁₅Br

Monoisotopic Mass 202.0357 u

Molar Mass 203.12 g/mol

XLogP3 3.4

Predicted Spectroscopic Data for Structure
Confirmation
The following sections detail the anticipated results from key spectroscopic techniques used for

the structural elucidation of organic molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the carbon-hydrogen framework of

an organic molecule.

2.1.1. Predicted ¹H NMR Spectrum

The proton NMR spectrum is expected to show distinct signals for the protons on the

cyclopropane and cyclohexane rings, as well as the bromomethyl group. The chemical shifts

are influenced by the proximity to the bromine atom and the rigid spirocyclic system.

Table 2: Predicted ¹H NMR Chemical Shifts for 6-(bromomethyl)spiro[2.5]octane

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

CH₂-Br 3.3 - 3.5 Doublet 2H

CH (at C6) 1.8 - 2.0 Multiplet 1H

Cyclohexane CH₂ 1.2 - 1.9 Multiplets 8H

Cyclopropane CH₂ 0.3 - 0.8 Multiplets 4H
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2.1.2. Predicted ¹³C NMR Spectrum

The carbon NMR spectrum will provide information on the number of unique carbon

environments in the molecule. Due to the molecule's asymmetry, nine distinct carbon signals

are expected.

Table 3: Predicted ¹³C NMR Chemical Shifts for 6-(bromomethyl)spiro[2.5]octane

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C (spiro center) 25 - 35

CH₂-Br 35 - 45

CH (at C6) 40 - 50

Cyclohexane CH₂ 20 - 40

Cyclopropane CH₂ 5 - 15

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For 6-(bromomethyl)spiro[2.5]octane, the presence of bromine is a key

diagnostic feature.

Table 4: Predicted Mass Spectrometry Data for 6-(bromomethyl)spiro[2.5]octane

m/z Value Interpretation Notes

202/204 [M]⁺ (Molecular Ion)
Characteristic 1:1 ratio for ⁷⁹Br

and ⁸¹Br isotopes.

123 [M - Br]⁺

Loss of a bromine radical, a

common fragmentation for

bromoalkanes.[1][2]

Various
Further fragmentation of the

spiro[2.5]octyl cation

Complex pattern resulting from

ring opening and

rearrangement.
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The most notable feature in the mass spectrum will be the pair of molecular ion peaks of nearly

equal intensity, separated by two mass units, which is characteristic of a molecule containing

one bromine atom.[1][2]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.

Table 5: Predicted Infrared Absorption Frequencies for 6-(bromomethyl)spiro[2.5]octane

Wavenumber (cm⁻¹) Vibration Functional Group

2850 - 3000 C-H stretch
Aliphatic (Cyclohexane,

Cyclopropane, CH₂)

1440 - 1470 C-H bend CH₂

~1250 CH₂ wag CH₂-Br

550 - 650 C-Br stretch Bromoalkane

The spectrum will be dominated by aliphatic C-H stretching and bending vibrations. The key

absorption to confirm the presence of the bromomethyl group will be the C-Br stretch in the

fingerprint region.[3]

Experimental Protocols
While specific experimental data for 6-(bromomethyl)spiro[2.5]octane is not readily available,

the following are general protocols for the techniques that would be employed for its synthesis

and structural elucidation.

Synthesis Protocol: Radical Bromination of 6-
methylspiro[2.5]octane
A plausible synthetic route to 6-(bromomethyl)spiro[2.5]octane is the radical bromination of

6-methylspiro[2.5]octane.
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Reaction Setup: A solution of 6-methylspiro[2.5]octane in a non-polar solvent (e.g., carbon

tetrachloride or cyclohexane) is placed in a round-bottom flask equipped with a reflux

condenser and a magnetic stirrer.

Initiation: A radical initiator, such as azobisisobutyronitrile (AIBN) or benzoyl peroxide, is

added to the solution.

Bromination: N-Bromosuccinimide (NBS) is added portion-wise to the reaction mixture. The

mixture is then heated to reflux and irradiated with a UV lamp to facilitate the initiation of the

radical reaction.

Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Workup: Upon completion, the reaction mixture is cooled to room temperature, and the

succinimide byproduct is removed by filtration. The filtrate is washed with an aqueous

solution of sodium thiosulfate to remove any remaining bromine, followed by washing with

brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure. The crude product is then purified by column

chromatography on silica gel or by distillation under reduced pressure to yield pure 6-
(bromomethyl)spiro[2.5]octane.

Spectroscopic Analysis Protocols
NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a 300 MHz or higher field

NMR spectrometer. The sample is dissolved in a deuterated solvent (e.g., CDCl₃) containing

tetramethylsilane (TMS) as an internal standard.

Mass Spectrometry: Mass spectra are obtained using a mass spectrometer with electron

ionization (EI) or a soft ionization technique like electrospray ionization (ESI) or chemical

ionization (CI). The sample is introduced directly or via a GC inlet.

Infrared Spectroscopy: The IR spectrum is recorded using a Fourier-transform infrared

(FTIR) spectrometer. The sample can be analyzed as a neat liquid film between salt plates

(NaCl or KBr) or as a solution in a suitable solvent (e.g., CCl₄).
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Logical Workflow for Structure Elucidation
The following diagram illustrates the logical workflow for the structure elucidation of 6-
(bromomethyl)spiro[2.5]octane, starting from the initial synthesis and culminating in the

confirmed chemical structure.

Synthesis & Purification

Spectroscopic Analysis

Data Interpretation

Structure Confirmation

Radical Bromination of
6-methylspiro[2.5]octane

Purification
(Column Chromatography/Distillation)

Mass Spectrometry (MS) NMR Spectroscopy
(¹H, ¹³C, 2D) Infrared Spectroscopy (IR)

Molecular Weight & Formula
(from MS)

Connectivity & Stereochemistry
(from NMR)

Functional Groups
(from IR)

Confirmed Structure of
6-(bromomethyl)spiro[2.5]octane

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1446946/docs?utm_src=pdf-body#structure-elucidation-of-6-bromomethyl-spiro-2-5-octane-a-technical-guide
https://www.benchchem.com/product/b1446946/docs?utm_src=pdf-body#structure-elucidation-of-6-bromomethyl-spiro-2-5-octane-a-technical-guide
https://www.benchchem.com/product/b1446946/docs?utm_src=pdf-body-img#structure-elucidation-of-6-bromomethyl-spiro-2-5-octane-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1446946?utm_src=pdf-custom-synthesis#bc-rfq
https://www.docbrown.info/page06/spectra2/1-bromobutane-ms.htm
https://m.youtube.com/watch?v=YXmlt_EgcZs
https://docbrown.info/page06/spectra2/1-bromo-2-methylpropane-ir.htm
https://www.benchchem.com/product/b1446946/docs#structure-elucidation-of-6-bromomethyl-spiro-2-5-octane-a-technical-guide
https://www.benchchem.com/product/b1446946/docs#structure-elucidation-of-6-bromomethyl-spiro-2-5-octane-a-technical-guide
https://www.benchchem.com/product/b1446946/docs#structure-elucidation-of-6-bromomethyl-spiro-2-5-octane-a-technical-guide
https://www.benchchem.com/product/b1446946/docs#structure-elucidation-of-6-bromomethyl-spiro-2-5-octane-a-technical-guide
https://www.benchchem.com/product/b1446946?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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